Cas no 372119-04-5 (6-Acetyl-3,4-dihydro-3,4-dihydroxy-2,2-dimethyl-2H-1-benzopyran; (3S,4S)-form)

• Product name: 6-Acetyl-3,4-dihydro-3,4-dihydroxy-2,2-dimethyl-2H-1-benzopyran; (3S,4S)-form
• CAS No: 372119-04-5
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6649944

6-Acetyl-3,4-dihydro-3,4-dihydroxy-2,2-dimethyl-2H-1-benzopyran; (3S,4S)-form Chemical and Physical Properties

Names and Identifiers

• (-)-(3S,4S)-6-Acetyl-3,4-dihydroxy-2,2-dimethylchromane
• (3S,4S)-6-Acetyl-3,4-dihydroxy-2,2-dimethylchromane
• (3S,4R)-6-Acetyl-3,4-dihydroxy-2,2-dimethylchromane
• (+)-(3S,4R)-6-Acetyl-3,4-dihydroxy-2,2-dimethylchromane
• 6-Acetyl-3,4-dihydro-3,4-dihydroxy-2,2-dimethyl-2H-1-benzopyran; (3S,4S)-form

• Inchi： 1S/C13H16O4/c1-7(14)8-4-5-10-9(6-8)11(15)12(16)13(2,3)17-10/h4-6,11-12,15-16H,1-3H3
• InChI Key： AMJRVNUEWFTIFW-UHFFFAOYSA-N
• SMILES： CC(C1C=C2C(OC(C(C2O)O)(C)C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• XLogP3: 0.522

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans